Cas no 403640-46-0 (2-Thiophenecarboxaldehyde, 3-bromo-5-chloro-)

2-Thiophenecarboxaldehyde, 3-bromo-5-chloro-, is a halogenated heteroaromatic aldehyde with significant utility in organic synthesis and pharmaceutical research. The presence of both bromo and chloro substituents on the thiophene ring enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and the construction of complex heterocyclic frameworks. Its electron-deficient thiophene core allows for selective functionalization, enabling precise modifications in drug discovery and material science applications. The compound’s high purity and stability under standard conditions ensure reliable performance in demanding synthetic workflows. Its structural features make it particularly valuable for developing bioactive molecules and advanced functional materials.

2-Thiophenecarboxaldehyde, 3-bromo-5-chloro- structure

403640-46-0 structure

Product Name:2-Thiophenecarboxaldehyde, 3-bromo-5-chloro-

CAS No:403640-46-0

MF:C₅H₂BrClOS

MW:225.490778446198

CID:3969432

PubChem ID:22599377

Update Time:2025-06-09

2-Thiophenecarboxaldehyde, 3-bromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxaldehyde, 3-bromo-5-chloro-
- 3-Bromo-5-chlorothiophene-2-carbaldehyde
- SCHEMBL6305183
- DRA64046
- 109-381-9
- G31936
- BS-32405
- 403640-46-0
- Z2733250867
- EN300-7280406
- Inchi： 1S/C5H2BrClOS/c6-3-1-5(7)9-4(3)2-8/h1-2H
- InChI Key： KLJDNISPJLTSNO-UHFFFAOYSA-N
- SMILES： C1(C=O)SC(Cl)=CC=1Br

Computed Properties

Exact Mass: 223.86983Da
Monoisotopic Mass: 223.86983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 45.3Å²

2-Thiophenecarboxaldehyde, 3-bromo-5-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00807958-1g	3-Bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	97%	1g	￥1514.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00807958-5g	3-Bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	97%	5g	￥4532.0	2024-04-18
Enamine	EN300-7280406-0.05g	3-bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	95%	0.05g	$37.0	2023-07-07
Enamine	EN300-7280406-0.1g	3-bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	95%	0.1g	$56.0	2023-07-07
Enamine	EN300-7280406-0.25g	3-bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	95%	0.25g	$79.0	2023-07-07
Enamine	EN300-7280406-0.5g	3-bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	95%	0.5g	$125.0	2023-07-07
Enamine	EN300-7280406-1.0g	3-bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	95%	1.0g	$160.0	2023-07-07
Enamine	EN300-7280406-2.5g	3-bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	95%	2.5g	$279.0	2023-07-07
Enamine	EN300-7280406-5.0g	3-bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	95%	5.0g	$480.0	2023-07-07
Enamine	EN300-7280406-10.0g	3-bromo-5-chlorothiophene-2-carbaldehyde	403640-46-0	95%	10.0g	$880.0	2023-07-07